![molecular formula C22H21ClN4O2S B2426993 N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide CAS No. 1105217-92-2](/img/structure/B2426993.png)
N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide
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Overview
Description
N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.
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Scientific Research Applications
Photochemical and Thermochemical Modeling
Compounds with similar structures have been synthesized and analyzed for their potential application as photosensitizers in dye-sensitized solar cells (DSSCs). Studies on the vibrational spectra, electronic properties, and photochemical and thermochemical modeling of such compounds suggest they show good light harvesting efficiency and free energy of electron injection, making them suitable for use in photovoltaic cells. Additionally, their non-linear optical (NLO) activity has been investigated, demonstrating potential in various optical applications (Mary et al., 2020).
Structure-Activity Relationships in Drug Design
In the realm of pharmaceuticals, similar compounds have been examined for their structure-activity relationships, particularly focusing on their role as dual inhibitors of key cellular pathways such as phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). These studies are essential for designing more effective drugs with improved metabolic stability, showcasing the compound's utility in developing therapeutic agents (Stec et al., 2011).
Antitumor Activity
Research into benzothiazole derivatives, which share structural motifs with the compound , has revealed significant potential in antitumor activity. Various synthesized derivatives have been screened against human tumor cell lines, indicating considerable anticancer activity against specific cancer types. This highlights the compound's relevance in the development of new anticancer drugs (Yurttaş et al., 2015).
Anti-Inflammatory Activity
Derivatives of similar structures have been synthesized and shown to possess significant anti-inflammatory activity. These findings are crucial for the development of new anti-inflammatory agents, providing insights into the compound's potential application in treating inflammation-related disorders (Sunder et al., 2013).
Molecular Docking and Binding Affinity
Studies involving molecular docking have been used to understand the binding interactions of similar compounds with specific biological targets, such as Cyclooxygenase 1 (COX1). This research provides valuable information on the compound's potential as a lead structure in drug discovery, especially in designing molecules with specific target affinities (Mary et al., 2020).
Mechanism of Action
Target of Action
It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For instance, some thiazole derivatives have been found to inhibit the growth of cancer cells .
Biochemical Pathways
Thiazole derivatives have been found to affect a wide range of biochemical pathways, often leading to downstream effects such as the inhibition of cell growth .
Result of Action
Thiazole derivatives have been found to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
properties
IUPAC Name |
N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(2-chlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN4O2S/c23-18-9-5-4-8-16(18)10-20(28)25-22-17-13-30-14-19(17)26-27(22)12-21(29)24-11-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,24,29)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMHSNYOEWLBGFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CC=C3)NC(=O)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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